Cas no 2709427-97-2 (Azetidine-1-sulfonyl fluoride)

Azetidine-1-sulfonyl fluoride is a fluorinated sulfonylating reagent with a strained azetidine ring, offering unique reactivity in organic synthesis. Its compact, four-membered ring structure enhances electrophilicity, making it a potent sulfonyl fluoride donor for selective modifications of nucleophilic sites in peptides, proteins, and small molecules. The compound’s stability under aqueous conditions and compatibility with bioorthogonal chemistry make it valuable for probe development and covalent inhibitor design. Its reactivity profile is distinct from larger-ring analogs, enabling precise control in sulfonylation reactions. The azetidine scaffold also contributes to improved metabolic stability in medicinal chemistry applications.
Azetidine-1-sulfonyl fluoride structure
Azetidine-1-sulfonyl fluoride structure
Product Name:Azetidine-1-sulfonyl fluoride
CAS No:2709427-97-2
MF:C3H6FNO2S
MW:139.148643016815
CID:6219967
PubChem ID:135564397
Update Time:2025-05-19

Azetidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • azetidine-1-sulfonyl fluoride
    • EN300-7181867
    • 2709427-97-2
    • Azetidine-1-sulfonyl fluoride
    • Inchi: 1S/C3H6FNO2S/c4-8(6,7)5-2-1-3-5/h1-3H2
    • InChI Key: KGAAASKQMYYULZ-UHFFFAOYSA-N
    • SMILES: S(N1CCC1)(=O)(=O)F

Computed Properties

  • Exact Mass: 139.01032777g/mol
  • Monoisotopic Mass: 139.01032777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 45.8Ų

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Additional information on Azetidine-1-sulfonyl fluoride

Azetidine-1-sulfonyl fluoride (CAS No. 2709427-97-2): A Comprehensive Overview

Azetidine-1-sulfonyl fluoride, also known by its CAS registry number 2709427-97-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in chemical reactions and their potential applications in drug discovery. The structure of Azetidine-1-sulfonyl fluoride comprises an azetidine ring, a four-membered cyclic amine, which is attached to a sulfonyl fluoride group. This unique combination makes it a valuable tool in the synthesis of bioactive molecules and functional materials.

The synthesis of Azetidine-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency of its production. Researchers have also explored alternative routes, such as using transition metal catalysts, to streamline the synthesis process further. These developments highlight the compound's importance in both academic and industrial settings.

In terms of chemical properties, Azetidine-1-sulfonyl fluoride exhibits a high degree of reactivity due to the electrophilic nature of the sulfonyl fluoride group. This reactivity makes it an excellent substrate for nucleophilic substitution reactions, which are fundamental in organic synthesis. For instance, it can act as an electrophilic agent in the formation of sulfonamides, a class of compounds with diverse applications in pharmaceuticals and agrochemicals.

Recent studies have focused on the application of Azetidine-1-sulfonyl fluoride in drug design, particularly in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including cell signaling and immune responses. By inhibiting these enzymes, researchers aim to develop treatments for diseases such as cancer, inflammation, and viral infections. The azetidine ring in this compound provides a rigid structure that enhances its binding affinity to protease active sites, making it a promising lead compound for drug development.

Beyond its role in therapeutic development, Azetidine-1-sulfonyl fluoride has also found applications in materials science. Its ability to form stable covalent bonds with nucleophiles makes it useful in the synthesis of advanced polymers and coatings with tailored properties. For example, it has been employed as a cross-linking agent in the production of biocompatible materials for medical devices.

The growing interest in Azetidine-1-sulfonyl fluoride is evident from its frequent mention in scientific literature and patent filings. According to recent publications, researchers are exploring its potential as a building block for constructing complex molecular architectures with unprecedented functionalities. These efforts underscore its significance as a versatile intermediate in organic synthesis.

In conclusion, Azetidine-1-sulfonyl fluoride (CAS No. 2709427-97-2) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical properties and structural features make it an invaluable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new uses for this compound, its role as a key player in modern chemistry is likely to expand further.

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